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For Researchers, Scientists, and Drug Development Professionals

Abstract
CBB1003 is a novel, reversible small molecule inhibitor of lysine-specific demethylase 1

(LSD1), an enzyme implicated in the epigenetic regulation of gene expression and frequently

overexpressed in various cancers. This technical guide provides a comprehensive overview of

the chemical structure, physicochemical properties, and biological activity of CBB1003.

Detailed experimental protocols for assays relevant to its mechanism of action and cellular

effects are provided, along with a summary of key quantitative data. This document serves as a

resource for researchers investigating LSD1 inhibition as a therapeutic strategy in oncology

and other diseases.

Chemical Structure and Physicochemical Properties
CBB1003 is a complex synthetic molecule with a piperazine-based scaffold. Its chemical

identity and known properties are summarized below.

Chemical Structure:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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